Cas no 16395-81-6 (Butanamide,N-methyl-N-nitroso-)

• Product Name: Butanamide,N-methyl-N-nitroso-
• CAS No: 16395-81-6
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 189370
• PubChem ID: 85397
• Update Time: 2025-04-19

Butanamide,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-methyl-N-nitroso-
• N-methyl-N-nitrosobutanamide
• N-methyl-N-nitroso-butanamide
• Butyramide, N-methyl-N-nitroso-
• N-Methyl-N-nitrosobutyramide
• SCHEMBL103679
• DTXSID60167683
• 16395-81-6

• Inchi： 1S/C5H10N2O2/c1-3-4-5(8)7(2)6-9/h3-4H2,1-2H3
• InChI Key： XPQQMTYSKBRMIY-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C)N=O

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.07
• Boiling Point: 159.7°C at 760 mmHg
• Flash Point: 50.4°C
• Refractive Index: 1.472
• PSA: 49.74